molecular formula C12H13F3N2 B8635266 3-Methyl-2-[4-(trifluoromethyl)anilino]butanenitrile CAS No. 76338-69-7

3-Methyl-2-[4-(trifluoromethyl)anilino]butanenitrile

Cat. No.: B8635266
CAS No.: 76338-69-7
M. Wt: 242.24 g/mol
InChI Key: GYYYZFUYCLJWDD-UHFFFAOYSA-N
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Description

3-Methyl-2-[4-(trifluoromethyl)anilino]butanenitrile is a useful research compound. Its molecular formula is C12H13F3N2 and its molecular weight is 242.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

76338-69-7

Molecular Formula

C12H13F3N2

Molecular Weight

242.24 g/mol

IUPAC Name

3-methyl-2-[4-(trifluoromethyl)anilino]butanenitrile

InChI

InChI=1S/C12H13F3N2/c1-8(2)11(7-16)17-10-5-3-9(4-6-10)12(13,14)15/h3-6,8,11,17H,1-2H3

InChI Key

GYYYZFUYCLJWDD-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C#N)NC1=CC=C(C=C1)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 17.7 g (110 mmol) of 4-amino-benzotrifluoride at 10° was added 3.5 g (130 mmol) of hydrogen cyanide. This solution was placed in a -15° dry ice-isopropyl alcohol bath. Pure isobutyraldehyde (7.9 g, 110 mmol) was added dropwise to the solution, maintaining a solution temperature of 15°-16°. The initial reaction mixture contained no water, and the water produced in the reaction did not exceed 6.8 wt. % of the reaction mixture. The ice bath was removed and the mixture was heated briefly to 48° and then allowed to cool to room temperature. The mixture was poured into ether, washed with 2.5N sodium hydroxide and then with water, dried over sodium sulfate, filtered and stripped to give the crude product, which upon recrystallization in ether/hexane yielded 3-methyl-2-(4-trifluoromethylphenylamino)butyronitrile, m.p. 64.5°-67°, 83% yield.
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